Cas no 1261954-92-0 (3-Fluoro-4-(4-t-butylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(4-t-butylphenyl)benzoic acid
• CAS No: 1261954-92-0
• MF: C₁₇H₁₇FO₂
• MW: 272.314088582993
• MDL: MFCD18321113
• CID: 1039095
• Update Time: 2025-05-22

3-Fluoro-4-(4-t-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(tert-Butyl)-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 3-FLUORO-4-(4-T-BUTYLPHENYL)BENZOIC ACID
• 3-Fluoro-4-(4-t-butylphenyl)benzoic acid

• MDL： MFCD18321113
• Inchi： 1S/C17H17FO2/c1-17(2,3)13-7-4-11(5-8-13)14-9-6-12(16(19)20)10-15(14)18/h4-10H,1-3H3,(H,19,20)
• InChI Key： AAAKUFCDNYZEHW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 272.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.30000
• LogP: 4.48840

Additional information on 3-Fluoro-4-(4-t-butylphenyl)benzoic acid

3-Fluoro-4-(4-t-butylphenyl)benzoic Acid (CAS No. 1261954-92-0): A Comprehensive Overview

3-Fluoro-4-(4-t-butylphenyl)benzoic acid (CAS No. 1261954-92-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This fluorinated benzoic acid derivative is characterized by its unique molecular structure, which includes a t-butylphenyl group and a fluorine atom, contributing to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, liquid crystal formulations, and advanced material synthesis.

The growing demand for fluorinated organic compounds like 3-Fluoro-4-(4-t-butylphenyl)benzoic acid is driven by their enhanced stability, bioavailability, and versatility in chemical reactions. In recent years, the pharmaceutical industry has focused on fluorine-containing drugs, as the introduction of fluorine atoms can significantly improve a drug's metabolic stability and binding affinity. This compound's CAS number 1261954-92-0 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies worldwide.

One of the most searched questions related to this compound is: "What are the applications of 3-Fluoro-4-(4-t-butylphenyl)benzoic acid in medicinal chemistry?" Studies suggest that this compound may serve as a valuable building block for the synthesis of novel drug candidates, particularly in the development of anti-inflammatory and anticancer agents. Its fluorine substituent and bulky t-butyl group can influence the pharmacokinetic properties of resulting drug molecules, making it a subject of intense research in drug discovery programs.

In the field of materials science, 3-Fluoro-4-(4-t-butylphenyl)benzoic acid has shown promise as a component in liquid crystal materials. The compound's molecular structure contributes to the desired anisotropic properties essential for display technologies. Researchers are investigating its potential in next-generation OLED materials and electronic displays, addressing the growing demand for high-performance, energy-efficient display solutions in consumer electronics.

The synthesis and characterization of CAS 1261954-92-0 involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC analysis are routinely employed to verify the compound's purity and structural integrity. These quality control measures are crucial for ensuring reproducible results in research and industrial applications, making 3-Fluoro-4-(4-t-butylphenyl)benzoic acid a reliable reagent for various chemical transformations.

Environmental considerations surrounding fluorinated compounds have become a hot topic in recent years. While 3-Fluoro-4-(4-t-butylphenyl)benzoic acid is not classified as environmentally hazardous, researchers are actively developing greener synthesis routes and improved waste management protocols for such compounds. This aligns with the broader industry trend toward sustainable chemistry and green manufacturing practices, addressing concerns about the environmental impact of chemical production.

The market for specialty chemicals like 3-Fluoro-4-(4-t-butylphenyl)benzoic acid continues to expand, driven by innovation in pharmaceuticals, electronics, and advanced materials. Suppliers and manufacturers are responding to this demand by improving production scalability and purity standards. Current research focuses on optimizing synthetic pathways to enhance yield and reduce production costs, making this compound more accessible for various applications while maintaining high quality standards.

From a regulatory perspective, CAS 1261954-92-0 is properly documented in chemical databases worldwide, facilitating its use in international research collaborations and commercial applications. The compound's safety profile has been extensively studied, with appropriate handling guidelines established for laboratory and industrial settings. These comprehensive safety evaluations contribute to the compound's widespread acceptance in scientific and industrial communities.

Future research directions for 3-Fluoro-4-(4-t-butylphenyl)benzoic acid include exploring its potential in catalysis and polymer chemistry. The unique electronic properties imparted by its fluorine atom and aromatic system may enable novel applications in asymmetric synthesis and functional material development. As the chemical industry continues to evolve, this compound is poised to play an increasingly important role in cutting-edge scientific and technological advancements.

In conclusion, 3-Fluoro-4-(4-t-butylphenyl)benzoic acid (CAS No. 1261954-92-0) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it an important tool for researchers and industry professionals working at the forefront of chemical innovation. As scientific understanding of this compound deepens and new applications emerge, its significance in both academic and industrial settings is expected to grow substantially in the coming years.